6-(3-chlorophenyl)-4-ethylpyridazin-3(2H)-one

• Molecular Formula: C12H11ClN2O
• Molecular Weight: 234.68 g/mol
• IUPAC Name: 3-(3-chlorophenyl)-5-ethyl-1H-pyridazin-6-one
• InChI: InChI=1S/C12H11ClN2O/c1-2-8-7-11(14-15-12(8)16)9-4-3-5-10(13)6-9/h3-7H,2H2,1H3,(H,15,16)
• InChI Key: VEVKJCFIRDAVIZ-UHFFFAOYSA-N
• Canonical SMILES: CCC1=CC(=NNC1=O)C2=CC(=CC=C2)Cl

Description

6-(3-chlorophenyl)-4-ethylpyridazin-3(2H)-one is a useful research compound. Its molecular formula is C12H11ClN2O and its molecular weight is 234.68 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Synthesis routes and methods

Procedure details

A RBF was charged with 4-(3-chlorophenyl)-2-ethyl-2-hydroxy-4-oxobutanoic acid (2.78 g, 10.8 mmol), hydrazine (0.510 ml, 16.2 mmol) and 11 mL of n-BuOH. A Dean-Stark apparatus fitted with a reflux condenser was attached, and the mixture was heated under nitrogen at 130° C. for 15 h. Upon cooling a precipitate formed, which was filtered, washed with cold EtOH, and dried. 6-(3-chlorophenyl)-4-ethylpyridazin-3(2H)-one was isolated as a white solid. MS m/z=235 [M+H]+. Calc'd for C12H11ClN2O: 234.68.